Cas no 1157063-41-6 (4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

4-Ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is a specialized organic compound featuring a unique structural combination of an ethyl-substituted aniline moiety and a 1,2,3-thiadiazole ring. This heterocyclic framework imparts distinct electronic and steric properties, making it valuable for applications in agrochemical and pharmaceutical research. The presence of the thiadiazole group enhances its potential as a bioactive intermediate, particularly in the synthesis of fungicides or herbicides. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability and reactivity under controlled conditions further support its utility in advanced synthetic chemistry. Suitable for use in small-scale research and development, it offers a versatile building block for novel chemical entities.

4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline structure

1157063-41-6 structure

Product Name:4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

CAS No:1157063-41-6

MF:C₁₁H₁₃N₃S

MW:219.306020498276

CID:5157194

PubChem ID:43663927

Update Time:2025-05-27

4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
- 4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
- n-((1,2,3-Thiadiazol-4-yl)methyl)-4-ethylaniline
- 1,2,3-Thiadiazole-4-methanamine, N-(4-ethylphenyl)-
- 4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
- Inchi： 1S/C11H13N3S/c1-2-9-3-5-10(6-4-9)12-7-11-8-15-14-13-11/h3-6,8,12H,2,7H2,1H3
- InChI Key： ZYGYTSRQIWUYJN-UHFFFAOYSA-N
- SMILES： S1C=C(CNC2C=CC(=CC=2)CC)N=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 181
XLogP3: 2.8
Topological Polar Surface Area: 66

4-ethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-166750-0.05g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		0.05g	$612.0	2023-06-04
Enamine	EN300-166750-0.1g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		0.1g	$640.0	2023-06-04
Enamine	EN300-166750-0.25g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		0.25g	$670.0	2023-06-04
Enamine	EN300-166750-0.5g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		0.5g	$699.0	2023-06-04
Enamine	EN300-166750-1.0g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		1g	$728.0	2023-06-04
Enamine	EN300-166750-2.5g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		2.5g	$1428.0	2023-06-04
Enamine	EN300-166750-5.0g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		5g	$2110.0	2023-06-04
Enamine	EN300-166750-10.0g	4-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline	1157063-41-6		10g	$3131.0	2023-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00991197-1g	4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	1157063-41-6	95%	1g	￥3220.0	2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00991197-5g	4-Ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline	1157063-41-6	95%	5g	￥9352.0	2023-04-05